AbstractMonitoring of the acidity inside the pores of aliphatic polyesters during their swelling and hydrolysis is important challenge of biomedicine. pH-sensitive nitroxyl radical 5,5-dimetyl- 4-dimetylamino-2-ethyl-2-(4-pyridyl)-2,5-dyhydroimidazole-1-oxyl (DPI) was used to control the acidity inside thin film of poly-D,L-lactide. Based on the analysis of DPI EPR spectra, it was found that the pH in liquid-filled pores formed in the polymer matrix does not exceed 2 from the very beginning. Possibly, the generation of the pores proceeds due to the catalysis of polylactide hydrolysis by terminal carboxyl groups of the polymer or by basic groups of the nitroxide probe. A sharp increase in the number of the motile paramagnetic particles is observed in the first two days which is consistent with the formation of liquid-filled pores. Within 7–9 days, the amount of motile probes in the pores accumulates, and then begins to decrease over time. In parallel, the amount of the immobilized nitroxides becomes negligible in 10–15 days. The release rate of DPI from the poly-D,L-lactide film is independent of time, which is preferable when similar systems are used as controlled drug release units.

AbstractSimulations of the effect of addition of atoms, molecules, and radicals on autoignition of lean (14%) and ultra-lean (6%) hydrogen–air mixtures are performed in the temperature range of 800 to 1700 K at initial pressures of 1 and 6 bar. Computed results demonstrate that adding H, O, OH, HO2, and H2O2 reduces ignition delay time τ. Common tendencies are revealed in the temperature-dependent effects of the added species. For each additive, the corresponding effect is found to be the strongest at temperatures near 900 and 1100 K at pressures of 1 and 6 bar, respectively. It is shown that the effects of addition of O and H are similar in magnitude. The effect of НО2 is much weaker compared to other additives, and its temperature dependence is qualitatively analogous to that of Н2О2. While the extent of ignition-delay reduction decreases towards the endpoints of the temperature interval explored for all additives, significant effects persist in its high-temperature part for OH and in the low-temperature one for HO2 and H2O2. Addition of water up to 1% does not affect the value of τ.

AbstractThe effect of the pressure and concentration of a micronized substance in a solution on the size and morphology of levofloxacin hydrochloride particles obtained using supercritical antisolvent (SAS) precipitation is investigated. It is shown that the crystallization of levofloxacin from the two-phase CO2–acetone–levofloxacin system leads to the production of particles with a bimodal size distribution. An increase in pressure leads to a change in the precipitation regime, and as a result, the crystallization of smaller particles. Vapour–liquid equilibrium curves are obtained for the CO2–acetone–levofloxacin hydrochloride system at a temperature of 40°C.

AbstractElectronic waste (e-waste) problem becomes more critical due to increasing demand on upgrading of electrical-electronic devices in accordance with the latest technology nowadays. Polycarbonate (PC) is one of the most used plastics to produce computers, mobile phones and televisions thus recovering of PC wastes to develop new value-adding products has been an important task. The challenge of the PC recycling is thermal degradation under multiple thermo-mechanical processing cycles, which deteriorates molecular weight and properties of the polymer. In this study, a multi-functional anhydride chain extender (ANHY) and a multi-functional epoxy chain extender (EPOX) were used to offset thermal degradation of recycled PC (rPC) during extrusion. The effect of chain extenders on the properties of resulting materials was evaluated by rheology, tensile test, thermogravimetric analysis (TGA), dynamic mechanical analysis (DMA) and differential scanning calorimetry (DSC). Both types of chain extenders enhanced the viscoelastic and mechanical properties of rPC, however ANHY had much higher chain extension reactivity than EPOX. ANHY increased complex viscosity by 58% and tensile modulus by 39%, whilst EPOX showed 26% increment in complex viscosity and 10% enhancement in tensile modulus on the base rPC. The formation of long chain branching in the samples containing chain extenders was observed from the rheology tests. TGA results also confirmed the efficiency of ANHY chain extender that shifted decomposition temperature of rPC to higher value than that of EPOX. The incorporation of chain extenders slightly increased glass transition temperature (Tg) of rPC in DMA and DSC test results.

AbstractThe transition of layer-by-layer burning to convective burning is studied on samples of 5/7 pyroxylin powder granules with a density of 1.34 to 1.47 g/cm3 and porosity 7–15%. The experiments were carried out in a manometric bomb and a model rocket engine. We use the original particles and particles coated on the side surface with a film of polyvinyl butyral (PVB) in an amount of 4.1%. On samples with the initial particles, the transition to the convective regime occurs at a close-to-constant or slightly increasing pressure. The breakdown pressure of layer-by-layer burning increases with decreasing porosity. The use of coated particles leads to an increase in the duration of layer-by-layer burning. The transition of layer-by-layer burning to convective burning occurs at a falling pressure. The breakdown pressure decreases with decreasing porosity.

AbstractThe results of experimental studies on the effect of gas-dispersed parameters of the flow of an air suspension of aluminum particles—the average particle diameter d32 and excess air coefficient α—on the flame propagation velocity are presented. The dependences of the apparent flame propagation velocity, uf, on the coefficient of excess air α for ASD-1-grade aluminum powder with d32 = 17.4 µm and ASD-4-grade aluminum powder with d32 = 7.4 µm are obtained. It is established that the number of maxima and their location on the dependence graph uf(α) depend on the particle combustion mode, which in turn is determined by the particle size. For both powder grades, there is a maximum on the dependence graph uf(α) in the rich region (α ≈ 0.2). For aluminum particles with d32 = 17.4 µm, the flame propagation velocity decreases monotonically with increasing α. For particles with d32 = 7.4 µm, whose combustion occurs in the kinetic mode, there is a second maximum in the region of stoichiometric air suspension compositions (α ≈ 1.0). The number and location of maxima and their variation depending on the average diameter d32 allows us to draw certain conclusions about the combustion mechanism of aluminum particles.

AbstractUsing the Landauer–Buttiker formalism and the nonorthogonal tight-binding Hamiltonian with NTBM parametrization, the electron transmission and conductivity of metal armchair-type nanotubes of subnanometer diameter are studied. We consider the effect of various structural defects (Stone–Wales defect, monovacancy, replacing a nitrogen atom) and radicals adsorbed on the nanotube surface (H, O, OH, COOH) on the electronic characteristics of carbon nanotubes (CNTs). It is found that structural defects and adsorbates have different effects on their conductivity. In this case, two competing processes are observed. On the one hand, this is a weakening of the conductive properties of CNTs due to the increase in the number of scattering centers, and, on the other hand, the increase in conductivity due to structural relaxation processes.

AbstractThis article studies the structural and mechanical properties of polymer hydrogels based on polyelectrolyte complexes of N-succinyl-chitosan (NSC) with poly-N,N-diallyl-N,N-dimethylammonium chloride, depending on the composition of the reaction mixture and the conditions for obtaining complexes. The types of intermolecular interaction between the components of the complexes are studied by IR spectroscopy. The causes of swelling of coacervates based on polyelectrolyte complexes of N-succinylchitosan-chitosan with poly-N,N-diallyl-N,N-dimethylammonium chloride are analyzed. The relationship between the composition of coacervates and the structural-mechanical and transport properties of the gels formed from them is established. The developed approach to create elastic-viscous systems can be implemented when creating gel-like polymeric materials capable of self-organization into systems with controlled characteristics of the structure.

AbstractThe present research, Cr(CO)3L complexes (L = η6-Benzene and η6-Graphene) were optimized at the B3LYP*/LANL2DZ level of theory. Stability of two isomers of Cr(CO)3 (η6-Graphene) complex was compared. Dipole moment, isotropic polarizability (αiso), first hyperpolarizability (βtot) and second hyperpolarizability (γ) parameters of the studied complexes were computed. The impact of solvent on these parameters were investigated using polarizable continuum model (PCM). Correlation of the nonlinear optical (NLO) properties with Onsager function, McRae function (FMcRae(ε)) and Suppan function (FSuppan(ε)) were illustrated. Frequency-dependent of the polarizability, first hyperpolarizability and second hyperpolarizability parameters were explored.

AbstractThe parameters of the UV spectra of quercetin, dihydroquercetin, genistein, preparations of natural phospholipids (PLs), and mixtures of flavonoids with PLs in chloroform are determined by mathematical processing of these spectra using the Gauss method. It is shown that the position of the maximum of band II in the UV spectra of the studied flavonoids does not depend on the nature of the solvent, and the dependence of the optical density of bands II and I in solutions of these flavonoids on their concentration obeys the Bouguer–Lambert–Beer law. It is found that the parameters of the UV spectra of natural lipids significantly depend on the polarity of the solvent and the composition of PLs. Using genistein as an example, it is shown that the flavonoid interacts with the conjugated double bonds of fatty acids of PLs and nitrogen- and phosphorus-containing groups of PLs also participate in the formation of complexes.